Cas no 2229685-91-8 (4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine)

• Product Name: 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine
• CAS No: 2229685-91-8
• MF: C₉H₁₀F₂N₂
• MW: 184.185908794403
• CID: 6093835
• PubChem ID: 165717009
• Update Time: 2025-05-21

4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine
• EN300-1761661
• 2229685-91-8

• Inchi： 1S/C9H10F2N2/c1-6(12)2-3-7-8(10)4-13-5-9(7)11/h2-6H,12H2,1H3/b3-2+
• InChI Key： ODSNXHYDLUNFRW-NSCUHMNNSA-N
• SMILES： FC1C=NC=C(C=1/C=C/C(C)N)F

Computed Properties

• Exact Mass: 184.08120465g/mol
• Monoisotopic Mass: 184.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine

Professional Introduction to Compound with CAS No. 2229685-91-8 and Product Name: 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine

The compound identified by the CAS number 2229685-91-8 and the product name 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both pyridine and amine functional groups, along with the distinctive butenyl moiety, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry. The substitution of hydrogen atoms with fluorine atoms in aromatic rings can significantly alter the electronic properties, metabolic stability, and binding affinity of molecules. In the case of 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine, the introduction of fluorine atoms at the 3rd and 5th positions of the pyridine ring enhances its interaction with biological targets. This modification has been shown to improve the compound's pharmacokinetic profile, making it a promising candidate for further development.

The butenyl group in the molecular structure contributes to the compound's reactivity and flexibility, allowing for diverse chemical transformations. This feature is particularly valuable in drug design, where structural diversity is often crucial for achieving optimal biological activity. Researchers have utilized this compound as a building block to synthesize novel analogs with enhanced efficacy and reduced toxicity. The amine functionality further expands its utility, enabling conjugation with other bioactive molecules or incorporation into larger peptidomimetic structures.

One of the most compelling aspects of 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine is its potential in modulating enzyme activity. Fluorinated pyridines have been extensively studied for their ability to interfere with enzymatic catalysis by influencing binding interactions at the active site. For instance, studies have demonstrated that this compound can inhibit certain kinases by competing with natural substrates or by stabilizing non-productive enzyme-substrate complexes. Such inhibitory effects are highly relevant in oncology research, where kinase overactivity is a hallmark of many cancers.

In addition to its kinase inhibition properties, 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine has shown promise in other therapeutic areas. Its structural features make it an attractive candidate for developing treatments against infectious diseases and inflammatory conditions. Recent preclinical studies have indicated that derivatives of this compound exhibit potent antimicrobial activity against resistant strains of bacteria. The fluorine atoms enhance the molecule's ability to penetrate bacterial cell walls, while the amine group facilitates interactions with essential cellular components.

The synthesis of 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to construct the desired molecular framework efficiently. The use of fluorinating agents has been particularly critical in introducing the fluorine atoms at specific positions on the pyridine ring. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

From a computational chemistry perspective, 4-(3,5-difluoropyridin-4-yl)but-3-en-2-amine has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. Computer simulations have provided insights into how different functional groups within the molecule contribute to its overall activity. These studies have informed rational drug design approaches, allowing researchers to predict and optimize new analogs based on structural correlations observed from computational data.

The pharmacological evaluation of 4-(3,5-difluoropyridin-4-ybuteen)-2-amino acid derivatives has revealed several interesting properties that make them suitable for therapeutic applications. For example, their ability to cross blood-brain barriers has been explored in neurodegenerative disease models. By modulating neurotransmitter release or receptor activity within neural tissues, these compounds hold promise for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, their anti-inflammatory effects have been investigated in chronic inflammatory disorders like rheumatoid arthritis.

The regulatory landscape surrounding novel compounds like 2229685–91–8 requires careful navigation by researchers and pharmaceutical companies alike. Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced consistently under controlled conditions throughout clinical trials and commercialization efforts. Furthermore documentation regarding their safety profiles must be meticulously maintained to support regulatory submissions worldwide